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Compound of Interest

Compound Name: KDM5-C49 hydrochloride

Cat. No.: B15583812 Get Quote

Essential Safety and Handling Guide for KDM5-
C49 Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling KDM5-C49 hydrochloride. The following procedures

are based on standard laboratory practices for handling potent chemical compounds and

should be supplemented with a comprehensive, substance-specific Safety Data Sheet (SDS)

obtained from the supplier.

Summary of Key Information
KDM5-C49 hydrochloride is a potent and selective inhibitor of KDM5 demethylases and is

utilized in cancer research.[1][2] Due to its potency and the limited publicly available safety

data, it should be handled with caution in a controlled laboratory environment.
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Property Value Source

Molecular Formula C₁₅H₂₅ClN₄O₃ [3]

Molecular Weight 344.84 g/mol [3]

Purity ≥95% to 98% by HPLC [3][4]

Solubility Soluble in DMSO [3]

Storage (Short Term) 0°C [3]

Storage (Long Term) -20°C [3][4]

Stock Solution Storage

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[1]

Operational Plan: Step-by-Step Handling Protocol
1. Pre-Handling Preparation:

Obtain and review the Safety Data Sheet (SDS) provided by the supplier. This is a critical

step as the SDS will contain specific information regarding hazards, handling, and

emergency procedures.

Designate a controlled handling area: All work with KDM5-C49 hydrochloride should be

conducted in a designated area, such as a chemical fume hood, to minimize exposure.

Assemble all necessary Personal Protective Equipment (PPE): Refer to the PPE section

below for a detailed list.

Prepare all necessary equipment and reagents: This includes a calibrated scale, appropriate

solvents (e.g., DMSO), and containers for stock solutions and waste.

2. Handling the Solid Compound:

Work within a chemical fume hood: This is mandatory to prevent inhalation of the powdered

compound.
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Wear appropriate PPE: At a minimum, this includes a lab coat, safety glasses with side

shields, and chemical-resistant gloves.

Carefully weigh the required amount: Use a microbalance within the fume hood. Avoid

generating dust.

Prepare stock solutions immediately: Dissolve the weighed compound in the appropriate

solvent (e.g., DMSO) to minimize the risk of aerosolization.[3]

3. Handling of Stock Solutions:

Clearly label all solutions: Include the compound name, concentration, solvent, date of

preparation, and your initials.

Store solutions appropriately: Aliquot and store stock solutions at -20°C for up to one month

or -80°C for up to six months to prevent degradation from repeated freeze-thaw cycles.[1]

Use a positive displacement pipette for accurate and safe transfer of solutions.

4. Post-Handling Procedures:

Decontaminate all surfaces: Wipe down the work area within the fume hood with an

appropriate cleaning agent.

Dispose of all waste properly: Refer to the disposal plan below.

Remove and dispose of gloves as contaminated waste.

Wash hands thoroughly with soap and water after handling is complete.
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PPE Category Specific Recommendation

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Change

gloves immediately if contaminated.

Body Protection A lab coat should be worn at all times.

Respiratory Protection

A NIOSH-approved respirator may be necessary

for handling larger quantities or if there is a risk

of aerosolization. Consult your institution's

safety officer.

Disposal Plan
Solid Waste: All disposable materials that have come into contact with KDM5-C49
hydrochloride, including weigh boats, pipette tips, and contaminated gloves, should be

collected in a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, labeled hazardous waste container. Do not pour chemical waste down the drain.

Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with

your institution's and local environmental regulations. Contact your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow: General Handling of KDM5-
C49 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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